3,4-diethoxy-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide

• IUPAC Name: 3,4-diethoxy-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide
• InChI: InChI=1S/C21H24N2O3/c1-4-25-19-9-7-16(12-20(19)26-5-2)21(24)22-13-15-6-8-18-17(11-15)10-14(3)23-18/h6-12,23H,4-5,13H2,1-3H3,(H,22,24)
• InChI Key: FAAMVDWUOLWINH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=CC3=C(C=C2)NC(=C3)C)OCC
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

Indole derivatives, such as the one you mentioned, are a class of compounds that have been found in many important synthetic drug molecules. They are known for their broad-spectrum biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds is often characterized using 1H-NMR, 13C-NMR, IR, and EI-MS spectral data.

Chemical Reactions Analysis

Indole derivatives are known for their reactivity. Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various techniques. For example, the melting point can be determined experimentally, and the molecular formula can be deduced from mass spectrometry data.

Mechanism of Action

Target of Action

• Indole derivatives have been associated with various targets, including viral proteins, enzymes, and receptors . Further research is needed to identify the specific target for this compound.

Mode of Action

• For example, some indole derivatives exhibit antiviral activity by inhibiting viral replication or protein synthesis .

Biochemical Pathways

• However, indole derivatives have been linked to various pathways, such as anti-inflammatory, antioxidant, and antitubercular pathways .

Result of Action

• Antiviral indole derivatives, for instance, inhibit viral replication or protein synthesis .

Future Directions

Indole derivatives are a promising area of research due to their diverse biological activities. Future research could focus on synthesizing new derivatives and evaluating their biological activities.